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Compound of Interest

Compound Name: O-304

Cat. No.: B609697 Get Quote

A Potent Pan-AMPK Activator for In Vitro Research
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubility and

preparation of O-304, a first-in-class, orally available pan-AMPK activator, for use in cell culture

experiments. O-304 increases the activity of AMP-activated protein kinase (AMPK) by

suppressing its dephosphorylation, making it a valuable tool for studying cellular energy

homeostasis, metabolism, and related signaling pathways.[1][2][3]

Data Presentation: Solubility and Working
Concentrations
O-304 is a small heterocyclic compound that is sparingly soluble in aqueous solutions but

readily soluble in organic solvents.[4][5] Proper preparation of stock and working solutions is

critical for obtaining reliable and reproducible experimental results.

Table 1: Solubility of O-304 in Various Solvents
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Solvent Solubility Source

DMSO (Dimethyl sulfoxide) 10 - 45 mg/mL

DMF (Dimethylformamide) 10 mg/mL

Ethanol Slightly soluble

Water Insoluble

DMSO:PBS (pH 7.2) (1:30) 0.03 mg/mL

Table 2: Recommended Concentrations for Cell Culture

Application Cell Type
Effective
Concentration

Source

General in vitro

assays

Wi-38 human lung

fibroblasts

Dose-dependent

increase in pAMPK

Glucose uptake

studies

Human skeletal

myotubes

Not specified, but

effective

Metabolic studies
Primary human

hepatocytes

0.625, 1.25, 2.5, or 5

µM

Adipocyte

differentiation

Primary human

preadipocytes

Not specified, but

effective

Endothelial function

Human umbilical vein

endothelial cells

(HUVECs)

Not specified, but

effective

Islet function studies Primary mouse islets 5 µM

Experimental Protocols
Preparation of O-304 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of O-304 in DMSO. This

high-concentration, non-aqueous stock solution can be stored for long periods and diluted to
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final working concentrations in cell culture media.

Materials:

O-304 powder (Molecular Weight: 380.25 g/mol )

Anhydrous/sterile DMSO (Dimethyl sulfoxide)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing O-304: In a sterile microcentrifuge tube, carefully weigh out 3.8 mg of O-304
powder using a calibrated analytical balance.

Adding DMSO: Add 1 mL of sterile DMSO to the tube containing the O-304 powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the O-304 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid

dissolution if necessary.

Sterilization (Optional but Recommended): While DMSO at high concentrations is generally

sterile, the stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with

organic solvents if required for sensitive applications.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one year or at -80°C for up

to two years to prevent degradation from repeated freeze-thaw cycles.

Preparation of O-304 Working Solution for Cell Culture
This protocol describes the dilution of the 10 mM O-304 stock solution to a final working

concentration in cell culture medium.
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Materials:

10 mM O-304 stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM O-304 stock solution at room

temperature.

Serial Dilution (Recommended): To avoid precipitation and ensure accurate final

concentrations, it is recommended to perform a serial dilution. For example, to prepare a 10

µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

pre-warmed complete cell culture medium. This will result in a 10 µM solution.

Further dilute this intermediate solution as needed to achieve the desired final

concentration in your cell culture vessel.

Direct Dilution (for higher concentrations): For higher working concentrations, you can

directly add the stock solution to the culture medium. However, ensure the final

concentration of DMSO in the culture medium does not exceed 0.1% (v/v) to avoid solvent-

induced cytotoxicity.

Mixing and Application: Gently mix the medium containing O-304 by pipetting up and down

before adding it to your cells.

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium without O-304.

Signaling Pathway and Experimental Workflow
O-304 Mechanism of Action: AMPK Activation
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O-304 is a pan-AMPK activator that functions by suppressing the dephosphorylation of the

catalytic alpha subunit of AMPK at threonine 172 (p-AMPKα-Thr172). This is achieved by

inhibiting the activity of protein phosphatase 2C (PP2C). The sustained phosphorylation and

activation of AMPK lead to the modulation of downstream targets, such as the inhibition of

mTOR signaling, which plays a crucial role in cellular metabolism, growth, and proliferation.

O-304

Protein Phosphatase 2C (PP2C)

Inhibits

p-AMPK (Active)

Dephosphorylates

AMPK

Phosphorylation

mTOR Signaling

Inhibits

Cellular Responses
(e.g., Increased Glucose Uptake,

Reduced Lipogenesis)

Promotes

Click to download full resolution via product page

Caption: O-304 activates AMPK by inhibiting PP2C-mediated dephosphorylation.

Experimental Workflow for O-304 Preparation in Cell
Culture
The following diagram illustrates the key steps for preparing O-304 for use in cell culture

experiments, from stock solution preparation to application in a cell culture plate.
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Stock Solution Preparation

Working Solution Preparation

Application to Cells

1. Weigh O-304 Powder

2. Dissolve in DMSO

3. Aliquot

4. Store at -20°C / -80°C

5. Thaw Stock Aliquot

6. Dilute in Culture Medium

7. Mix Thoroughly

8. Add to Cell Culture Plate

9. Incubate for Desired Time
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Caption: Workflow for preparing and using O-304 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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